
Technical Assessment: 2,4-Dibromo-6-
phenylphenol Endocrine Disruption Potential

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2,4-Dibromo-6-phenylphenol

CAS No.: 55815-20-8

Cat. No.: B3353663

Get Quote

Executive Summary
2,4-Dibromo-6-phenylphenol (CAS: 55815-20-8) is a halogenated derivative of the fungicide

ortho-phenylphenol (OPP). It emerges primarily as a disinfection byproduct (DBP) in water

treatment systems where OPP residues encounter oxidizing agents (chlorine, peracetic acid) in

the presence of bromide ions.

While direct toxicological data for this specific congener is less abundant than for its parent

compound or simpler bromophenols (e.g., 2,4,6-tribromophenol), Structural Activity

Relationship (SAR) analysis and recent DBP studies identify it as a high-priority candidate for

endocrine disruption. Its structural pharmacophore—a phenolic ring substituted with halogens

and a bulky phenyl group—strongly predicts interference with thyroid hormone transport

(Transthyretin binding) and nuclear receptor signaling (ER/AR modulation).

This guide provides a technical framework for evaluating the endocrine disrupting potential of

2,4-Dibromo-6-phenylphenol, bridging established DBP toxicology with predictive

mechanistic pathways.
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Part 1: Chemical Identity & Formation Kinetics
Physicochemical Profile
The addition of two bromine atoms to the 2-phenylphenol scaffold significantly alters its

lipophilicity and electronic properties, enhancing its ability to cross biological membranes and

interact with hydrophobic ligand-binding domains of nuclear receptors.

Property Value / Description
Relevance to Endocrine
Disruption

CAS Number 55815-20-8
Unique identifier for regulatory

tracking.

IUPAC Name 4,6-dibromo-2-phenylphenol
Defines substitution pattern (Br

at 4,6; Phenyl at 2).[1]

Molecular Formula C₁₂H₈Br₂O
Halogenated aromatic

hydrocarbon.

Lipophilicity (LogP) ~4.5 - 5.0 (Predicted)

High bioaccumulation

potential; facilitates binding to

hydrophobic pockets of TTR

and ER.

Precursor 2-Phenylphenol (OPP)

Widely used agricultural

fungicide and surface

disinfectant.

Formation Context Water Chlorination/Ozonation

Formed via electrophilic

aromatic substitution when Br⁻

is present during oxidation.

Formation Pathway
Understanding the genesis of this compound is critical for exposure assessment. In wastewater

or drinking water containing bromide (Br⁻), oxidants like hypochlorous acid (HOCl) or peracetic

acid oxidize Br⁻ to hypobromous acid (HOBr). HOBr is a potent brominating agent that reacts

with OPP.
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Figure 1: Formation pathway of 2,4-Dibromo-6-phenylphenol in aqueous environments

containing bromide and oxidants.

Part 2: Mechanisms of Endocrine Disruption (MOA)
Based on the structural homology with 2,4,6-tribromophenol (TBP) and polybrominated

diphenyl ethers (PBDEs), 2,4-Dibromo-6-phenylphenol is predicted to act via three primary

Modes of Action (MOA).

Thyroid Hormone Transport Disruption (High
Confidence)
The most critical concern for brominated phenols is their ability to displace Thyroxine (T4) from

Transthyretin (TTR).

Mechanism: TTR has two funnel-shaped thyroxine-binding channels. The binding pockets

are hydrophobic and contain halogen-binding pockets (HBPs).

Structural Fit: The phenol group mimics the outer ring of T4. The bromine atoms at the 4 and

6 positions (relative to OH) occupy the HBPs, while the phenyl ring provides hydrophobic

bulk similar to the inner ring of T4.

Consequence: Displacement of T4 leads to reduced circulating T4 levels (hypothyroxinemia)

and potential delivery of the toxicant to the brain or placenta.
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Estrogen Receptor (ER) Modulation (Moderate
Confidence)

Mechanism: Halogenated phenols can act as xenoestrogens. The phenolic hydroxyl group

forms hydrogen bonds with Glu353 and Arg394 in the ER ligand-binding domain (LBD).

Activity: Likely ER Agonist or Partial Agonist. The bulky phenyl group may induce

conformational changes in Helix 12, potentially leading to weak agonism or antagonism

depending on the specific tissue context (SERM-like activity).

Androgen Receptor (AR) Antagonism (Moderate
Confidence)

Mechanism: Many brominated aromatics (e.g., TBP, brominated bisphenols) act as AR

antagonists, preventing dihydrotestosterone (DHT) from binding.

Consequence: Potential demasculinization or developmental defects in male reproductive

tracts.
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Figure 2: Predicted Adverse Outcome Pathway (AOP) network for 2,4-Dibromo-6-
phenylphenol.

Part 3: Experimental Assessment Framework
To rigorously evaluate the endocrine disruption potential of this specific congener, a tiered

testing strategy is required. This protocol prioritizes "self-validating" controls.

Phase 1: In Silico & Cell-Free Interaction (Screening)
Objective: Confirm molecular initiating events (MIE).

Molecular Docking (TTR & ERα):

Protocol: Dock C₁₂H₈Br₂O into the crystal structures of Human TTR (PDB: 1ICT) and ERα

(PDB: 1GWR).

Metric: Calculate Binding Free Energy (ΔG) relative to native ligands (T4 and Estradiol).

Fluorescence Displacement Assay (TTR):

Reagent: Fluorescent probe (e.g., ANS or FITC-T4).

Method: Titrate 2,4-Dibromo-6-phenylphenol (0.1 nM – 10 µM) into recombinant human

TTR.

Validation: Loss of fluorescence polarization indicates displacement. Use T4 as positive

control (IC50 ~50 nM).

Phase 2: In Vitro Reporter Gene Assays (Mechanistic)
Objective: Assess cellular receptor activation/inhibition.
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Assay Cell Line Protocol Summary Key Endpoint

ER-CALUX T47D-KBluc

Cells stably

transfected with ERE-

luciferase. Treat for

24h.

Luciferase Induction

(Agonism) or

Suppression of E2

(Antagonism).

AR-EcoScreen CHO-K1 (hAR)

Co-treat with DHT (0.1

nM) + Test

Compound.

Inhibition of Luciferase

(Anti-androgenicity).

[2]

H295R

Steroidogenesis
H295R

Expose cells for 48h;

measure hormone

output via LC-MS/MS.

Altered T, E2, or

Cortisol synthesis.

Phase 3: In Vivo Validation (Zebrafish Model)
Objective: Confirm physiological impact in a whole-organism system.

Model:Danio rerio (Zebrafish) embryos (0–120 hpf).

Exposure: Static renewal (0.1, 1.0, 10 µM).

Endpoints:

Thyroid: Whole-body T4/T3 levels (ELISA/LC-MS) and tg (thyroglobulin) gene expression.

Estrogenic: Expression of cyp19a1b (Brain Aromatase) – a highly sensitive marker for ER

activation in zebrafish.

Morphology: Pericardial edema, spinal curvature (signs of general toxicity/thyroid

disruption).

Part 4: Risk Synthesis & References
Risk Assessment Summary
2,4-Dibromo-6-phenylphenol represents a "Trojan Horse" toxicant. It retains the bioactive

phenol core of its parent (2-phenylphenol) but gains significant lipophilicity and specific affinity
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for halogen-binding pockets on nuclear receptors and transport proteins due to bromination.

Key Recommendation for Researchers: Prioritize the TTR binding assay. If this molecule

displaces T4 with high affinity (as predicted), it poses a risk for neurodevelopmental toxicity

even if its direct receptor agonism is weak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Endocrine disruption effects of 2,2',4,4',6-pentabromodiphenylether (BDE100) in reporter
gene assays - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Transformation of bromide and formation of brominated disinfection byproducts in
peracetic acid oxidation of phenol - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Page loading... [guidechem.com]

5. 2,4-DIBROMO-6-PHENYLPHENOL CAS#: 55815-20-8 [m.chemicalbook.com]

6. 2,4-dibromo-6-phenylphenol [stenutz.eu]

To cite this document: BenchChem. [Technical Assessment: 2,4-Dibromo-6-phenylphenol
Endocrine Disruption Potential]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3353663/docs#technical-assessment-2-4-dibromo-6-
phenylphenol-endocrine-disruption-potential]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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